Cas no 1187591-62-3 ((3R)-3-{(benzyloxy)carbonylamino}-3-(4-methylphenyl)propanoic acid)

• Product Name: (3R)-3-{(benzyloxy)carbonylamino}-3-(4-methylphenyl)propanoic acid
• CAS No: 1187591-62-3
• MF: C₁₈H₁₉NO₄
• MW: 313.347765207291
• CID: 5702530
• PubChem ID: 7062379
• Update Time: 2025-07-17

(3R)-3-{(benzyloxy)carbonylamino}-3-(4-methylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{[(benzyloxy)carbonyl]amino}-3-(4-methylphenyl)propanoic acid
• EN300-1163146
• (3R)-3-{[(benzyloxy)carbonyl]amino}-3-(4-methylphenyl)propanoicacid
• 1187591-62-3
• Benzenepropanoic acid, 4-methyl-β-[[(phenylmethoxy)carbonyl]amino]-, (βR)-
• (3R)-3-{(benzyloxy)carbonylamino}-3-(4-methylphenyl)propanoic acid

• Inchi： 1S/C18H19NO4/c1-13-7-9-15(10-8-13)16(11-17(20)21)19-18(22)23-12-14-5-3-2-4-6-14/h2-10,16H,11-12H2,1H3,(H,19,22)(H,20,21)/t16-/m1/s1
• InChI Key： WBZAYRKYQNSAIP-MRXNPFEDSA-N
• SMILES： O(CC1C=CC=CC=1)C(N[C@H](CC(=O)O)C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 313.13140809g/mol
• Monoisotopic Mass: 313.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.222±0.06 g/cm3(Predicted)
• Boiling Point: 520.4±50.0 °C(Predicted)
• pka: 4.35±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on (3R)-3-{(benzyloxy)carbonylamino}-3-(4-methylphenyl)propanoic acid

Recent Advances in the Study of (3R)-3-{(benzyloxy)carbonylamino}-3-(4-methylphenyl)propanoic acid (CAS: 1187591-62-3)

The compound (3R)-3-{(benzyloxy)carbonylamino}-3-(4-methylphenyl)propanoic acid (CAS: 1187591-62-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amino acid derivative serves as a crucial building block in the synthesis of various bioactive molecules and potential drug candidates. Recent studies have explored its applications in peptide synthesis, enzyme inhibition, and as a precursor for novel therapeutic agents targeting inflammatory and neurological disorders.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in developing selective inhibitors of cathepsin K, a cysteine protease implicated in osteoporosis and arthritis. The research team utilized (3R)-3-{(benzyloxy)carbonylamino}-3-(4-methylphenyl)propanoic acid as a key intermediate in creating a series of potent inhibitors with improved pharmacokinetic properties. The study reported IC50 values in the low nanomolar range, highlighting the compound's potential in bone disease therapeutics.

In the realm of neurodegenerative disease research, a recent Nature Communications paper (2024) described the use of this chiral building block in the synthesis of γ-secretase modulators for Alzheimer's disease treatment. The para-methylphenyl moiety was found to significantly influence the binding affinity to the γ-secretase complex, while the benzyloxycarbonyl (Cbz) protecting group allowed for efficient synthetic manipulation in subsequent steps.

From a synthetic chemistry perspective, advances in catalytic asymmetric synthesis have improved the production efficiency of (3R)-3-{(benzyloxy)carbonylamino}-3-(4-methylphenyl)propanoic acid. A 2023 Organic Process Research & Development publication detailed a novel enzymatic resolution process that achieves >99% enantiomeric excess with significantly reduced waste generation compared to traditional methods. This development has important implications for scaling up production while maintaining the high purity required for pharmaceutical applications.

The compound's physicochemical properties have also been the subject of recent investigation. Computational studies published in the Journal of Chemical Information and Modeling (2024) have provided new insights into its conformational flexibility and intermolecular interactions, which are crucial for understanding its behavior in biological systems and during formulation development.

Looking forward, several ongoing clinical trials are investigating drug candidates that utilize (3R)-3-{(benzyloxy)carbonylamino}-3-(4-methylphenyl)propanoic acid as a structural component. These include potential treatments for autoimmune diseases and certain cancers, where the compound's chiral center and aromatic moiety play critical roles in target engagement and metabolic stability.

In conclusion, (3R)-3-{(benzyloxy)carbonylamino}-3-(4-methylphenyl)propanoic acid (CAS: 1187591-62-3) continues to be a valuable scaffold in medicinal chemistry, with recent research expanding its applications across multiple therapeutic areas. The compound's versatility, combined with improved synthetic methodologies, positions it as an important tool in the development of next-generation pharmaceuticals.